Cas no 136099-56-4 ((2,6-Dichloro-4-methoxyphenyl)phenylamine)

• Product Name: (2,6-Dichloro-4-methoxyphenyl)phenylamine
• CAS No: 136099-56-4
• MF: C₁₃H₁₁Cl₂NO
• MW: 268.138541460037
• CID: 901041
• Update Time: 2026-04-29

(2,6-Dichloro-4-methoxyphenyl)phenylamine Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloro-4-methoxyphenyl)phenylamine
• 2,6-Dichloro-4-methoxy-N-phenylaniline
• 2,6-dichloro-4-methoxydiphenylamine
• 2,6-Dichloro-4-methoxy-N-phenyl-benzenamine

Computed Properties

• Exact Mass: 267.02200

Experimental Properties

• PSA: 21.26000
• LogP: 4.81860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on (2,6-Dichloro-4-methoxyphenyl)phenylamine

Comprehensive Analysis of (2,6-Dichloro-4-methoxyphenyl)phenylamine (CAS No. 136099-56-4)

(2,6-Dichloro-4-methoxyphenyl)phenylamine, identified by its CAS number 136099-56-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique dichloro-methoxy-phenylamine structure, is often explored for its potential applications in advanced chemical synthesis and functional material development. Researchers are particularly interested in its role as a building block for designing novel molecules with tailored properties.

The growing interest in 136099-56-4 aligns with current trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, the demand for efficient intermediates like (2,6-Dichloro-4-methoxyphenyl)phenylamine has surged. Its structural versatility allows for modifications that can reduce waste and improve yield in multi-step reactions, making it a valuable asset for laboratories focusing on atom economy and catalytic processes.

One of the most frequently asked questions about CAS 136099-56-4 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetone, while remaining stable at room temperature when stored in inert environments. These properties make it suitable for applications requiring precise control over reaction conditions, such as high-throughput screening or ligand design in medicinal chemistry.

In the context of drug discovery, (2,6-Dichloro-4-methoxyphenyl)phenylamine serves as a key intermediate for synthesizing bioactive molecules. Its electron-rich aromatic system and substituent effects enable interactions with biological targets, which is why it’s often investigated for potential kinase inhibition or receptor modulation. Recent publications have highlighted its utility in developing compounds with anti-inflammatory or antimicrobial properties, addressing global health challenges like antibiotic resistance.

From a material science perspective, this compound’s rigid backbone and halogenated motifs contribute to its use in designing organic semiconductors or photoactive materials. Its ability to form stable π-π stacking interactions makes it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics and renewable energy technologies.

Safety and handling protocols for 136099-56-4 are another area of interest. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during handling to minimize exposure. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidance on storage—typically in cool, dry places away from oxidizing agents—to maintain its integrity over time.

In summary, (2,6-Dichloro-4-methoxyphenyl)phenylamine (CAS 136099-56-4) represents a multifaceted tool for researchers tackling modern scientific challenges. Its relevance spans from pharmaceutical innovation to cutting-edge materials, reflecting broader industrial shifts toward sustainability and efficiency. As exploration continues, this compound is poised to play an even greater role in shaping future technologies.